Cas no 2877655-81-5 (6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine)

• Product Name: 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine
• CAS No: 2877655-81-5
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 5308667
• PubChem ID: 165432533
• Update Time: 2025-06-20

6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine
• F6796-0322
• 2877655-81-5
• AKOS040876550
• 6-(2,6-Dimethyl-4-morpholinyl)-9-(2-methoxyethyl)-9H-purine

• Inchi： 1S/C14H21N5O2/c1-10-6-19(7-11(2)21-10)14-12-13(15-8-16-14)18(9-17-12)4-5-20-3/h8-11H,4-7H2,1-3H3
• InChI Key： YBRIYIXAWIILKW-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CC(C)OC(C)C2)N(CCOC)C=1

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.3±55.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Additional information on 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine

Introduction to 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine (CAS No. 2877655-81-5)

6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine (CAS No. 2877655-81-5) is a novel purine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of purine analogs, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine is characterized by a purine core substituted with a 2,6-dimethylmorpholin-4-yl group at the 6-position and a 2-methoxyethyl group at the 9-position. The morpholine ring introduces additional steric and electronic effects that can influence the compound's biological activity. The methoxyethyl substituent enhances the lipophilicity and solubility of the molecule, which can improve its pharmacokinetic properties.

The synthesis of 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine typically involves several key steps. One common approach is to start with a suitable purine precursor and sequentially introduce the morpholine and methoxyethyl substituents through selective functional group manipulations. For instance, the 6-position can be functionalized using a nucleophilic substitution reaction with a dimethylmorpholine derivative, while the 9-position can be modified via an alkylation step with a methoxyethyl halide. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

In terms of biological activities, 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine has shown promising results in various preclinical studies. One notable application is its potential as an antiviral agent. Research has demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, particularly by targeting key viral enzymes such as RNA-dependent RNA polymerases.

Beyond its antiviral properties, 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine has also been investigated for its anticancer potential. Studies have shown that it can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The compound's ability to target multiple signaling pathways involved in cancer development makes it an attractive candidate for further drug development.

In addition to its direct therapeutic effects, 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine has been explored as a tool for probing cellular processes and signaling pathways. Its unique structure allows it to interact with specific biomolecules, providing valuable insights into the mechanisms underlying various diseases. For example, recent studies have utilized this compound to investigate the role of purinergic signaling in inflammatory responses and neurodegenerative disorders.

The pharmacokinetic properties of 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's lipophilicity and solubility contribute to its good oral bioavailability and tissue penetration. These properties are crucial for ensuring effective delivery to target sites within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. Ongoing studies aim to further elucidate the optimal dosing regimens and therapeutic windows for this compound.

In conclusion, 6-(2,6-dimethylmorpholin-4-yl)-9-(2-methoxyethyl)-9H-purine (CAS No. 2877655-81-5) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for further research and clinical investigation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in the future.